Cas no 361166-45-2 (N-(3-ethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-(3-ethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide
• CAS No: 361166-45-2
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 6613988
• PubChem ID: 3686267
• Update Time: 2025-06-22

N-(3-ethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide
• Oprea1_404017
• 361166-45-2
• F0412-0242
• N-(3-ethoxyphenyl)-4-oxochromene-2-carboxamide
• IFLab1_001696
• AKOS024576505
• HMS1416N02
• SR-01000442089-1
• SR-01000442089

• Inchi： 1S/C18H15NO4/c1-2-22-13-7-5-6-12(10-13)19-18(21)17-11-15(20)14-8-3-4-9-16(14)23-17/h3-11H,2H2,1H3,(H,19,21)
• InChI Key： VTPATIPXHCTCQH-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C=CC=C(C=2)OCC)=O)=CC(C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 309.10010796g/mol
• Monoisotopic Mass: 309.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.6Ų

Additional information on N-(3-ethoxyphenyl)-4-oxo-4H-chromene-2-carboxamide

N-(3-Ethoxyphenyl)-4-Oxo-4H-Chromene-2-Carboxamide (CAS No. 361166-45-2): A Comprehensive Overview

N-(3-Ethoxyphenyl)-4-Oxo-4H-Chromene-2-Carboxamide, identified by the CAS registry number 361166-45-2, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of the ethoxy group at the 3-position of the phenyl ring and the carboxamide group at the 2-position of the chromene moiety imparts unique chemical and biological properties to this molecule.

Recent studies have highlighted the potential of N-(3-Ethoxyphenyl)-4-Oxo-4H-Chromene-2-Carboxamide as a promising candidate in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. The compound's structure allows for significant interactions with cellular targets, including enzymes and receptors, making it a valuable tool for exploring therapeutic interventions. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways.

The synthesis of CAS No. 361166-45-2 involves a multi-step process that typically begins with the preparation of chromene derivatives. The introduction of the ethoxyphenyl group and the carboxamide functionality requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as Suzuki coupling and amide bond formation, have been employed to optimize the synthesis of this compound, making it more accessible for large-scale studies.

In terms of pharmacokinetics, N-(3-Ethoxyphenyl)-4-Oxo-4H-Chromene-2-Carboxamide has shown favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Studies conducted in rodent models have indicated moderate bioavailability, with efficient distribution across various tissues. However, further investigations are required to fully understand its metabolic pathways and excretion mechanisms, which are critical for determining its suitability as a therapeutic agent.

The biological activity of this compound is not limited to its anti-inflammatory properties. Emerging research has revealed its potential as an anticancer agent, particularly in targeting pathways involved in cell proliferation and apoptosis. In vitro assays have demonstrated that CAS No. 361166-45-2 induces apoptosis in cancer cell lines by modulating key signaling molecules such as Bcl-2 and caspase enzymes. These findings underscore its role as a potential lead compound for developing novel cancer therapies.

Moreover, computational studies using molecular docking techniques have provided insights into the binding modes of N-(3-Ethoxyphenyl)-4-Oxo-4H-Chromene-2-Carboxamide with various protein targets. These studies have revealed that the ethoxyphenyl group plays a crucial role in stabilizing interactions within enzyme active sites, while the chromene moiety contributes to overall structural rigidity and bioavailability.

In conclusion, N-(3-Ethoxyphenyl)-4-Oxo-4H-Chromene-2-Carboxamide (CAS No. 361166-45) represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with promising biological activities, positions it as a valuable asset for further research and development in therapeutic applications.